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Compound of Interest

Compound Name: Tris(4-methoxyphenyl)phosphine

Cat. No.: B1294419 Get Quote

An In-depth Technical Guide to Tris(4-methoxyphenyl)phosphine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tris(4-
methoxyphenyl)phosphine, a crucial organophosphorus compound in modern synthetic

chemistry. It details its chemical and physical properties, outlines a key experimental

application, and illustrates its role in a fundamental catalytic cycle. This document is intended to

serve as a valuable resource for professionals in research, drug development, and academia

who utilize advanced organic synthesis techniques.

Core Chemical and Physical Properties
Tris(4-methoxyphenyl)phosphine, also known as tris(p-anisyl)phosphine, is a white, solid,

air-stable phosphine ligand.[1][2] Its electron-rich nature, stemming from the methoxy groups

on the phenyl rings, makes it a highly effective ligand in various transition metal-catalyzed

reactions. The compound is generally insoluble in water but shows good solubility in a range of

organic solvents, facilitating its use in solution-phase chemistry.

Table 1: Quantitative Data for Tris(4-
methoxyphenyl)phosphine
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Property Value Citations

Molecular Weight 352.36 g/mol [1][2][3]

352.37 g/mol [4]

352.4 g/mol

Molecular Formula C₂₁H₂₁O₃P [2][4]

CAS Number 855-38-9 [1][4]

Appearance White solid/crystals [2]

Melting Point 131-134 °C [1][2]

Purity Assays >97.0% (T) [4]

95% [1]

98%+ [2]

Linear Formula (CH₃OC₆H₄)₃P [1][2]

Applications in Homogeneous Catalysis
The primary application of tris(4-methoxyphenyl)phosphine is as a ligand in homogeneous

catalysis, particularly in palladium-catalyzed cross-coupling reactions. These reactions are

fundamental tools for the formation of carbon-carbon and carbon-heteroatom bonds, which are

critical steps in the synthesis of pharmaceuticals, agrochemicals, and functional materials.[5] Its

utility extends to several named reactions, including the Suzuki-Miyaura, Heck, and Buchwald-

Hartwig couplings. The electron-rich character of the ligand enhances the catalytic activity of

the metal center, enabling reactions to proceed with high efficiency and selectivity under milder

conditions.

Experimental Protocol: Suzuki-Miyaura Cross-
Coupling
The following is a representative protocol for a Suzuki-Miyaura cross-coupling reaction where

tris(4-methoxyphenyl)phosphine can be employed as the phosphine ligand (L). This reaction

couples an aryl halide with an arylboronic acid to form a biaryl structure.
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Objective: To synthesize a biaryl compound via a palladium-catalyzed Suzuki-Miyaura coupling

reaction.

Materials:

Aryl halide (e.g., 4-bromoacetophenone, 1.0 mmol)

Arylboronic acid (e.g., Phenylboronic acid, 1.5 mmol)

Palladium(II) acetate [Pd(OAc)₂] (1-2 mol%)

Tris(4-methoxyphenyl)phosphine (2-4 mol% as Ligand)

Base (e.g., Potassium phosphate, K₃PO₄, 2.0 mmol)

Solvent system: Toluene (5 mL) and Water (1 mL)

Internal standard (e.g., hexadecane) for GC analysis

Procedure:

To a reaction vessel equipped with a magnetic stir bar and a reflux condenser, add the aryl

halide (1.0 mmol), arylboronic acid (1.5 mmol), and the base (2.0 mmol).

Add the palladium catalyst, Pd(OAc)₂, and the tris(4-methoxyphenyl)phosphine ligand.

The vessel is sealed with a rubber septum, and the atmosphere is replaced with an inert gas

(e.g., nitrogen or argon) by evacuating and backfilling three times.

Add the degassed solvents (toluene and water) via syringe.

Heat the resulting mixture to the desired reaction temperature (e.g., 100 °C) and stir

vigorously for the required time (typically 1-24 hours).[6]

Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Upon completion, cool the reaction mixture to room temperature.
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Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate). The organic

phases are combined and dried over anhydrous magnesium sulfate (MgSO₄).[6]

Filter the mixture and concentrate the solvent under reduced pressure to yield the crude

product.

Purify the crude product by column chromatography on silica gel to isolate the desired biaryl

compound.[6]

Visualization of Catalytic Mechanism
The Suzuki-Miyaura reaction proceeds through a well-defined catalytic cycle. Tris(4-
methoxyphenyl)phosphine (represented as 'L' in the diagram) plays a crucial role by

stabilizing the palladium catalyst and modulating its reactivity throughout the cycle's key steps:

oxidative addition, transmetalation, and reductive elimination.

Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂
(Active Catalyst) Oxidative Addition

(R¹-X)

Aryl Halide (R¹-X)
R¹-Pd(II)L₂-X
(Intermediate)

Transmetalation
(R²-B(OR)₂ + Base)

Boronic Acid (R²-B(OR)₂) R¹-Pd(II)L₂-R²
(Intermediate)

Reductive Elimination

Biaryl Product (R¹-R²)

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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